Cas no 905765-33-5 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide
• CAS No: 905765-33-5
• MF: C₂₀H₁₇N₅O₂S₂
• MW: 423.51128077507
• CID: 5494044
• Update Time: 2025-06-09

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide

• Inchi： 1S/C20H17N5O2S2/c21-25-19(17-7-4-12-28-17)23-24-20(25)29-13-18(26)22-14-8-10-16(11-9-14)27-15-5-2-1-3-6-15/h1-12H,13,21H2,(H,22,26)
• InChI Key： JKWJZCAKTROCNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC2=CC=CC=C2)C=C1)(=O)CSC1N(N)C(C2SC=CC=2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide

Introduction to 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide (CAS No. 905765-33-5)

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide, with the CAS number 905765-33-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases. The compound's structure includes a thiophene moiety, a 1,2,4-triazole ring, and a phenoxyphenyl group, which collectively contribute to its biological activity and pharmacological properties.

The 1,2,4-triazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is often incorporated into drug molecules due to its ability to enhance solubility, stability, and binding affinity to biological targets. The presence of the thiophene moiety in the structure of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide further enhances its potential as a therapeutic agent by providing additional chemical diversity and biological activity.

The phenoxyphenyl group in the compound's structure is known for its ability to interact with various biological targets, including enzymes and receptors. This group can influence the compound's selectivity and potency, making it a valuable component in the design of targeted therapies. The combination of these structural elements results in a molecule with a high degree of functional versatility and potential for therapeutic application.

Recent studies have highlighted the potential of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide in various therapeutic areas. For instance, research has shown that this compound exhibits significant anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide has also shown potential as an anticancer agent. Preclinical studies have indicated that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further investigating the compound's potential as a novel anticancer therapy.

The pharmacokinetic properties of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide have also been studied to assess its suitability for clinical development. Initial studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-phenoxyphenyl)acetamide. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These results are encouraging and support the continued development of this compound as a potential new drug candidate.

In conclusion, 2-{4-amino-5-(thiophen-2-y l)-4H -1 , 2 , 4 -tr iaz ol -3 - yls ulf an yl } - N -( 4 -ph eno xyp hen yl )ac et am ide (CAS No . 905765 -3 3 - 5) is a promising molecule with significant therapeutic potential. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in various medical fields. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play an important role in advancing our understanding of disease mechanisms and improving patient outcomes.